2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

• Molecular Formula: C17H13F3N2O
• Molecular Weight: 318.29 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H13F3N2O/c1-10-3-8-14(11(2)9-10)16-22-21-15(23-16)12-4-6-13(7-5-12)17(18,19)20/h3-9H,1-2H3
• InChI Key: HCHJBBZMRREDDK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F)C

Description

2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole, also known as DMTFPO, is a heterocyclic compound that has gained significant attention in the field of scientific research due to its unique properties. This compound has been synthesized using various methods and has been extensively studied for its potential applications in different fields.

Mechanism of Action

The exact mechanism of action of 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is not fully understood. However, it has been suggested that it acts as a photoinduced electron transfer (PET) probe. 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has a high electron affinity, which allows it to act as an electron acceptor. When excited by light, 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole undergoes a PET reaction with the nearby electron donor, resulting in a change in the fluorescence emission.
Biochemical and Physiological Effects:
2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been shown to be non-toxic and biocompatible, making it an ideal candidate for use in biological systems. It has been used to study various biochemical and physiological processes, including protein-protein interactions, enzyme activity, and cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is its high quantum yield and photostability, which makes it an ideal candidate for use in fluorescence microscopy and imaging. However, one of the limitations of 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is its low solubility in water, which can limit its use in biological systems.

Future Directions

There are several future directions for the use of 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole in scientific research. One potential application is in the development of new fluorescent probes for use in biological systems. 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole can be used as a building block for the synthesis of other fluorescent compounds, which can be tailored for specific applications. Another potential application is in the development of new materials for use in optoelectronic devices. 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been shown to have excellent photophysical properties, which make it a promising candidate for use in such devices. Finally, there is potential for the use of 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole in the development of new drugs for the treatment of various diseases. Its unique properties make it a promising candidate for use in drug discovery and development.
Conclusion:
In conclusion, 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a heterocyclic compound that has gained significant attention in the field of scientific research due to its unique properties. It has been synthesized using various methods and has been extensively studied for its potential applications in different fields. 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been shown to have potential applications in the development of new fluorescent probes, optoelectronic devices, and drugs for the treatment of various diseases. Its unique properties make it a promising candidate for use in scientific research.

Synthesis Methods

The synthesis of 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole involves the reaction of 2,4-dimethylbenzoyl chloride with 4-trifluoromethylphenylhydrazine in the presence of an appropriate base. The reaction yields 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole as a white solid, which can be purified by recrystallization.

Scientific Research Applications

2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been found to have potential applications in various fields of scientific research. It has been extensively studied for its use as a fluorescent probe in biological systems. It has also been used as a building block for the synthesis of other fluorescent compounds. 2-(2,4-Dimethylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been shown to have high quantum yields and excellent photostability, making it an ideal candidate for use in fluorescence microscopy and imaging.